Cas no 941486-98-2 (3-(4-acetylpiperazin-1-yl)sulfonyl-N-(3-fluorophenyl)benzamide)

• Product Name: 3-(4-acetylpiperazin-1-yl)sulfonyl-N-(3-fluorophenyl)benzamide
• CAS No: 941486-98-2
• MF: C₁₉H₂₀FN₃O₄S
• MW: 405.443206787109
• CID: 5429230
• PubChem ID: 9412317
• Update Time: 2025-05-27

3-(4-acetylpiperazin-1-yl)sulfonyl-N-(3-fluorophenyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 941486-98-2
• SR-01000918859-1
• 3-(4-acetylpiperazin-1-yl)sulfonyl-N-(3-fluorophenyl)benzamide
• F3349-0064
• 3-[(4-acetylpiperazin-1-yl)sulfonyl]-N-(3-fluorophenyl)benzamide
• AKOS002316616
• 3-((4-acetylpiperazin-1-yl)sulfonyl)-N-(3-fluorophenyl)benzamide
• SR-01000918859
• VU0611948-1

• Inchi： 1S/C19H20FN3O4S/c1-14(24)22-8-10-23(11-9-22)28(26,27)18-7-2-4-15(12-18)19(25)21-17-6-3-5-16(20)13-17/h2-7,12-13H,8-11H2,1H3,(H,21,25)
• InChI Key： VIHWJYCMEWOEPI-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C(NC2C=CC=C(C=2)F)=O)C=1)(N1CCN(C(C)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 405.11585546g/mol
• Monoisotopic Mass: 405.11585546g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 673
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 95.2Ų

Additional information on 3-(4-acetylpiperazin-1-yl)sulfonyl-N-(3-fluorophenyl)benzamide

Comprehensive Overview of 3-(4-acetylpiperazin-1-yl)sulfonyl-N-(3-fluorophenyl)benzamide (CAS No. 941486-98-2)

The compound 3-(4-acetylpiperazin-1-yl)sulfonyl-N-(3-fluorophenyl)benzamide (CAS No. 941486-98-2) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. Its unique structural features, including the 4-acetylpiperazine and 3-fluorophenyl moieties, make it a promising candidate for various applications in drug discovery and development. Researchers are particularly interested in its potential as a kinase inhibitor or G-protein-coupled receptor (GPCR) modulator, given its ability to interact with key biological targets.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by the need for more effective treatments for complex diseases. 3-(4-acetylpiperazin-1-yl)sulfonyl-N-(3-fluorophenyl)benzamide aligns with this trend, as its sulfonamide and benzamide functionalities are known to enhance binding affinity and selectivity. This compound is often discussed in the context of structure-activity relationship (SAR) studies, where researchers explore how subtle modifications to its structure can optimize pharmacological properties.

One of the most frequently searched questions related to this compound is: "What are the potential applications of 3-(4-acetylpiperazin-1-yl)sulfonyl-N-(3-fluorophenyl)benzamide in cancer research?" Preliminary studies suggest that its sulfonyl group may play a critical role in inhibiting specific enzyme pathways associated with tumor growth. Additionally, its fluorophenyl component could contribute to improved metabolic stability, a key factor in drug design.

Another area of interest is the compound's synthetic accessibility. Chemists often inquire about efficient routes to produce 3-(4-acetylpiperazin-1-yl)sulfonyl-N-(3-fluorophenyl)benzamide at scale. Recent advancements in green chemistry have enabled more sustainable synthesis methods, reducing the environmental impact of its production. This aligns with the growing emphasis on sustainable drug development in the pharmaceutical industry.

The compound's physicochemical properties, such as solubility and lipophilicity, are also critical topics of discussion. These properties influence its bioavailability and pharmacokinetic profile, making them essential considerations for researchers. For instance, the presence of the acetylpiperazine group may enhance water solubility, while the fluorine atom could improve membrane permeability.

In the realm of computational chemistry, 3-(4-acetylpiperazin-1-yl)sulfonyl-N-(3-fluorophenyl)benzamide has been the subject of molecular docking and quantitative structure-activity relationship (QSAR) analyses. These studies aim to predict its interactions with biological targets and optimize its therapeutic index. Such approaches are increasingly popular due to their ability to accelerate drug discovery timelines.

As the scientific community continues to explore the potential of 3-(4-acetylpiperazin-1-yl)sulfonyl-N-(3-fluorophenyl)benzamide, its role in addressing unmet medical needs remains a focal point. Whether in oncology, neurology, or other therapeutic areas, this compound exemplifies the innovation driving modern medicinal chemistry.